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Cat. No.: B15583668 Get Quote

Introduction

Aptamers are single-stranded DNA or RNA oligonucleotides capable of binding to a wide range

of target molecules with high affinity and specificity, earning them the moniker "chemical

antibodies".[1][2] However, the therapeutic and diagnostic application of unmodified RNA

aptamers is often limited by their susceptibility to degradation by nucleases present in

biological fluids.[2][3] To overcome this, chemical modifications are introduced into the aptamer

structure. Among the most effective and widely used of these is the substitution of the 2'-

hydroxyl (2'-OH) group on the ribose sugar with a 2'-fluoro (2'-F) group, particularly on

pyrimidine (cytosine and uracil) nucleotides.[2][4]

This 2'-fluoro modification confers significant resistance to nuclease degradation, dramatically

increasing the aptamer's half-life in serum from minutes to hours or even days.[3][5]

Furthermore, the 2'-F modification can enhance the thermal stability of the aptamer's structure

and often improves its binding affinity to the target molecule.[4][6] These enhanced properties

have made 2'-F modified aptamers powerful tools in therapeutics, diagnostics, and

fundamental research.[4]

Key Advantages of 2'-Fluoro Modification:

Enhanced Nuclease Resistance: The 2'-F group protects the phosphodiester backbone from

cleavage by ribonucleases, leading to a significantly longer half-life in biological matrices.[7]

[8]
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Improved Binding Affinity: The fluorine modification promotes a C3'-endo sugar pucker,

similar to the conformation in an A-form RNA helix, which can pre-organize the aptamer for

target binding and lead to stronger, more stable interactions.[4]

Increased Thermal Stability: Aptamers with 2'-F modifications often exhibit higher melting

temperatures (Tm), indicating more stable secondary structures.[4]

Reduced Immunostimulatory Effects: Compared to unmodified RNA, 2'-F modification can

lead to a reduction in unwanted innate immune responses.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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